Cas no 21160-87-2 (L-Glutamic acid-)

• Product Name: L-Glutamic acid-
• CAS No: 21160-87-2
• MF: C₅H₉NO₄
• MW: 148.122670888901
• MDL: MFCD00055786
• CID: 844806
• PubChem ID: 24860033
• Update Time: 2025-10-29

L-Glutamic acid- Chemical and Physical Properties

Names and Identifiers

• L-GLUTAMIC-15N ACID
• L-Glutamic acid-15N
• L-glutamic-15N-acid
• L-Glutamic acid-
• AKOS040757305
• L-Glutamic acid-15N,2,3,3,4,4-d5, 97 atom % D, 98 atom % 15N, 95% (CP)
• 21160-87-2
• WHUUTDBJXJRKMK-OGWWSMAPSA-N
• DTXSID80449110
• MFCD00055786
• CS-0356839
• SCHEMBL1332144
• HY-14608S2
• WAA16087
• L-Glutamic acid-15N, 98 atom % 15N
• (2S)-2-(15N)Azanylpentanedioic acid

• MDL： MFCD00055786
• Inchi： 1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/t3-/m0/s1/i6+1
• InChI Key： WHUUTDBJXJRKMK-OGWWSMAPSA-N
• SMILES： OC([C@H](CCC(=O)O)[15NH2])=O

Computed Properties

• Exact Mass: 148.05000
• Monoisotopic Mass: 148.05019266g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 205 °C (dec.)(lit.)
• PSA: 100.62000
• LogP: -0.03660
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

L-Glutamic acid- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Glutamic acid-

L-Glutamic Acid: A Comprehensive Overview

L-Glutamic acid, also known as glutamate, is an amino acid that plays a critical role in various biological processes. With the CAS number 21160-87-2, this compound is widely recognized for its significance in metabolism, neurotransmission, and cellular energy production. Recent studies have further highlighted its potential applications in fields such as neuroscience, nutrition, and biotechnology.

The structure of L-glutamic acid consists of a carboxyl group, an amino group, and a side chain containing a carboxylic acid group. This unique structure allows it to participate in numerous biochemical reactions. One of its most notable roles is as a precursor to glutamine and GABA (gamma-aminobutyric acid), both of which are essential for maintaining proper brain function. Recent research has shown that imbalances in glutamate levels can contribute to neurological disorders such as epilepsy and Alzheimer's disease.

In the context of metabolism, L-glutamic acid is a key player in the citric acid cycle, where it serves as a carrier of carbon atoms during cellular respiration. This process is vital for generating ATP, the primary energy currency of cells. Additionally, glutamate acts as an excitatory neurotransmitter in the central nervous system, facilitating communication between neurons. Its role in synaptic plasticity has been extensively studied, with findings suggesting that it may influence learning and memory processes.

The application of L-glutamic acid extends beyond biology into the food industry. It is commonly used as a flavor enhancer due to its umami taste profile. Recent advancements in food science have explored its use in developing healthier alternatives to traditional flavoring agents, leveraging its natural properties to enhance palatability without artificial additives.

From a therapeutic perspective, L-glutamic acid has shown promise in addressing conditions associated with neurotransmitter imbalances. For instance, studies have investigated its potential in treating anxiety and depression by modulating GABAergic pathways. Furthermore, its role in neuroprotection has been explored in the context of stroke and traumatic brain injury, where it may help mitigate oxidative stress and inflammation.

In conclusion, L-glutamic acid (CAS No. 21160-87-2) is a versatile compound with multifaceted roles across various domains. Its significance in metabolism, neurotransmission, and cellular energetics underscores its importance in both basic science and applied research. As ongoing studies continue to unravel its complexities, the potential for novel applications in medicine and beyond remains promising.